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Compound of Interest

Compound Name: 2,3-Pentanedithiol

Cat. No.: B15495305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the fundamental chemical and physical properties

of 2,3-Pentanedithiol. The information compiled herein is intended to serve as a foundational

resource for professionals in research and development.

Core Chemical and Physical Properties
2,3-Pentanedithiol, also known as pentane-2,3-dithiol or 2,3-dimercaptopentane, is a sulfur-

containing organic compound.[1] Its core properties are summarized below. It is important to

note that much of the publicly available data for this specific compound are estimations, and

experimental values are not readily available in the cited literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15495305?utm_src=pdf-interest
https://www.benchchem.com/product/b15495305?utm_src=pdf-body
https://www.benchchem.com/product/b15495305?utm_src=pdf-body
https://patents.google.com/patent/US4410743A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C5H12S2 [2][3]

Molecular Weight 136.28 g/mol [2][4]

IUPAC Name pentane-2,3-dithiol [4]

Boiling Point
189.00 to 190.00 °C (at 760

mm Hg, estimated)
[2]

Melting Point Data not available

Density Data not available

Vapor Pressure
0.776 mmHg at 25 °C

(estimated)
[2]

Flash Point
68.10 °C (155.00 °F,

estimated)
[2]

Water Solubility
590.9 mg/L at 25 °C

(estimated)
[2]

Solubility in Other Solvents Soluble in alcohol [2]

Octanol/Water Partition

Coefficient (logP)
2.2 (XLogP3-AA estimate) [4]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

2,3-Pentanedithiol are not described in the currently available scientific literature. The values

presented in this guide are largely based on computational estimations.

Synthesis
Information regarding specific laboratory synthesis protocols for 2,3-Pentanedithiol is limited in

the public domain. General synthetic routes to analogous dithiol compounds may be adaptable

for the preparation of 2,3-Pentanedithiol.
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Biological Activity and Signaling Pathways
As of the date of this publication, there is no readily available information in the scientific

literature concerning the biological activity, signaling pathways, or specific experimental

workflows involving 2,3-Pentanedithiol. Therefore, the creation of diagrams to visualize such

relationships is not currently possible. This suggests that the compound is either not widely

studied for its biological effects or that such research has not been published in publicly

accessible domains.

Logical Relationships and Experimental Workflows
Due to the absence of published research on the applications or biological interactions of 2,3-
Pentanedithiol, there are no established logical relationships or experimental workflows to be

diagrammed.

The following is a basic representation of the compound's identity.

Figure 1. Basic Identifier for 2,3-Pentanedithiol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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